Cas no 1498692-81-1 (Methyl 2-hydroxy-4-methylheptanoate)

• Product Name: Methyl 2-hydroxy-4-methylheptanoate
• CAS No: 1498692-81-1
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 6361564
• PubChem ID: 65944783
• Update Time: 2025-10-31

Methyl 2-hydroxy-4-methylheptanoate Chemical and Physical Properties

Names and Identifiers

• 1498692-81-1
• AKOS015286598
• methyl 2-hydroxy-4-methylheptanoate
• EN300-1826404
• Methyl 2-hydroxy-4-methylheptanoate

• Inchi： 1S/C9H18O3/c1-4-5-7(2)6-8(10)9(11)12-3/h7-8,10H,4-6H2,1-3H3
• InChI Key： LVLGXGMBLRXSHG-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)CC(C)CCC

Computed Properties

• Exact Mass: 174.125594432g/mol
• Monoisotopic Mass: 174.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Additional information on Methyl 2-hydroxy-4-methylheptanoate

Methyl 2-hydroxy-4-methylheptanoate (CAS No. 1498692-81-1): A Comprehensive Overview

Methyl 2-hydroxy-4-methylheptanoate, identified by its CAS number 1498692-81-1, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This ester, derived from heptanoic acid, has garnered attention due to its unique structural properties and potential applications in various biochemical pathways. The presence of both a hydroxyl and a methyl group on the heptanoate backbone makes it a versatile molecule for further chemical modifications and functionalization.

The compound's molecular structure, characterized by a seven-carbon chain with specific functional groups, positions it as a candidate for use in synthetic chemistry, particularly in the development of more complex molecules. Its ester functionality is particularly noteworthy, as esters are widely employed in the pharmaceutical industry due to their stability and reactivity. The hydroxyl group further enhances its utility, allowing for hydrogen bonding interactions and participation in various enzymatic reactions.

In recent years, there has been growing interest in the role of fatty acid derivatives in drug development. Methyl 2-hydroxy-4-methylheptanoate is no exception, with studies suggesting its potential as an intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its use in the preparation of non-steroidal anti-inflammatory agents (NSAIDs), where the ester group can be modified to enhance pharmacological activity. The compound's ability to undergo various chemical transformations makes it a valuable building block for medicinal chemists.

Moreover, the hydroxyl group in Methyl 2-hydroxy-4-methylheptanoate opens up possibilities for its incorporation into more complex structures, such as glycosides or phospholipids, which are crucial components of cell membranes and have therapeutic implications. The compound's solubility profile also plays a role in its potential applications; it can be dissolved in both polar and non-polar solvents, making it adaptable for different formulation requirements.

Recent advancements in computational chemistry have enabled more precise predictions of the behavior of Methyl 2-hydroxy-4-methylheptanoate in biological systems. Molecular dynamics simulations and quantum mechanical calculations have been employed to understand how this compound interacts with biological targets. These studies have provided insights into its binding affinity and potential side effects, which are critical factors in drug design. The results from these simulations are helping to guide the development of novel therapeutic agents that incorporate this ester.

The pharmaceutical industry has always been on the lookout for innovative compounds that can address unmet medical needs. Methyl 2-hydroxy-4-methylheptanoate, with its unique structural features, has emerged as a promising candidate for further exploration. Its potential applications extend beyond traditional drug development, including use in cosmetics and industrial applications where its chemical properties make it a suitable candidate for formulations requiring specific solubility and stability characteristics.

In conclusion, Methyl 2-hydroxy-4-methylheptanoate (CAS No. 1498692-81-1) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its structural features, combined with recent advancements in computational methods, make it an attractive molecule for further research and development. As our understanding of biochemical pathways continues to grow, compounds like Methyl 2-hydroxy-4-methylheptanoate will likely play an increasingly important role in the creation of new drugs and bioactive materials.